N-cyclopentyl-4-(isobutyrylamino)-3-pyridin-2-ylisothiazole-5-carboxamide

• IUPAC Name: N-cyclopentyl-4-(2-methylpropanoylamino)-3-pyridin-2-yl-1,2-thiazole-5-carboxamide
• InChI: InChI=1S/C18H22N4O2S/c1-11(2)17(23)21-15-14(13-9-5-6-10-19-13)22-25-16(15)18(24)20-12-7-3-4-8-12/h5-6,9-12H,3-4,7-8H2,1-2H3,(H,20,24)(H,21,23)
• InChI Key: JGBDSRLOPCPKMQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=C(SN=C1C2=CC=CC=N2)C(=O)NC3CCCC3
• Molecular Formula: C18H22N4O2S
• Molecular Weight: 358.5 g/mol
• CAS No.: 1251600-94-8

Description

N-cyclopentyl-4-(isobutyrylamino)-3-pyridin-2-ylisothiazole-5-carboxamide is a useful research compound. Its molecular formula is C18H22N4O2S and its molecular weight is 358.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Researchers have developed new compounds based on the structure of thiazole and pyrazole derivatives, showing promising antimicrobial activities. These studies indicate the potential of N-cyclopentyl-4-(isobutyrylamino)-3-pyridin-2-ylisothiazole-5-carboxamide derivatives in creating effective antimicrobial agents, as seen in the work by Gouda et al. (2010) Gouda, M., Berghot, M., Abd El-Ghani, G. E., & Khalil, A..

Cytotoxicity and Cancer Research

The synthesis of pyrazole and pyrimidine derivatives based on this compound has been explored, with some compounds demonstrating in vitro cytotoxic activity against cancer cells. This suggests potential applications in cancer research and treatment, as highlighted by Hassan, A. S., Hafez, T., & Osman, S. A. (2014) Hassan, A. S., Hafez, T., & Osman, S. A..

Antioxidant Activities

Novel indane-amide substituted derivatives, including those related to this compound, have shown significant antioxidant activities. This line of research could lead to the development of new antioxidant agents, beneficial for conditions associated with oxidative stress, as reported by Mohamed, K., & El-Sayed, E. H. (2019) Mohamed, K., & El-Sayed, E. H..

Herbicidal Activity

Studies on the synthesis of cyanoacrylates derivatives demonstrate the herbicidal activity of compounds related to this compound, showcasing the potential for agricultural applications, particularly as new herbicides. Wang, Q., Li, H., Li, Y.-h., & Huang, R.-q. (2004) conducted research indicating that certain derivatives exhibit excellent herbicidal activities at low doses Wang, Q., Li, H., Li, Y.-h., & Huang, R.-q..